![molecular formula C29H37FN2O2 B2799598 1-[4-(1-Adamantyl)phenoxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol CAS No. 433971-84-7](/img/structure/B2799598.png)
1-[4-(1-Adamantyl)phenoxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol
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Description
Scientific Research Applications
Reactivity and Adsorption Behavior
Investigations into the reactivity and adsorption behaviors of structurally similar triazole derivatives, such as 3-(adamantan-1-yl)-4-phenyl-1-[(4-phenylpiperazin-yl)methyl]-1H-1,2,4-triazole-5(4H)-thione (APMT), have been conducted using Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations. These studies highlight the importance of understanding the local reactive properties, site of interactions with water molecules, and the stability of such compounds at various temperatures, which can be crucial for their potential pharmaceutical applications (Al-Ghulikah et al., 2021).
Dopamine and Serotonin Transporter Binding Properties
Research into the dopamine (DAT) and serotonin (SERT) transporter binding properties of compounds like 1-[2-[bis-(4-fluorophenyl)methoxy]ethyl]piperazine, an analogue of GBR 12909, has been carried out. Such studies contribute to the understanding of the role of N-aromatic, N-heteroaromatic, and 3-oxygenated N-phenylpropyl substituents in influencing these properties, which is critical for the development of therapeutic agents targeting neurological disorders (Lewis et al., 2003).
Antidepressant Activity
The synthesis and evaluation of compounds structurally related to 1-[4-(1-Adamantyl)phenoxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol for antidepressant activity have been explored. Such studies involve the examination of their effects on gross behavior and specific activities like antireserpine and anorexigenic activity, shedding light on their potential utility as antidepressants (Kumar et al., 2004).
Anti-Cancer and Molecular Docking Investigations
The anti-bone cancer activities and molecular docking studies of heterocyclic compounds with structural similarities have been investigated. These studies offer insights into the potential chemotherapeutic applications of such compounds by evaluating their efficacy against various cancer cell lines and understanding their interaction with specific proteins (Lv et al., 2019).
Properties
IUPAC Name |
1-[4-(1-adamantyl)phenoxy]-3-[4-(2-fluorophenyl)piperazin-1-yl]propan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H37FN2O2/c30-27-3-1-2-4-28(27)32-11-9-31(10-12-32)19-25(33)20-34-26-7-5-24(6-8-26)29-16-21-13-22(17-29)15-23(14-21)18-29/h1-8,21-23,25,33H,9-20H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMLMSZNLJAEACU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(COC2=CC=C(C=C2)C34CC5CC(C3)CC(C5)C4)O)C6=CC=CC=C6F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H37FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
464.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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